Cas no 15783-02-5 (2,5-Dioxocyclopentane-1-carbaldehyde)

• Product Name: 2,5-Dioxocyclopentane-1-carbaldehyde
• CAS No: 15783-02-5
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 2779799
• Update Time: 2023-08-07

2,5-Dioxocyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Dioxocyclopentane-1-carbaldehyde
• 2-formylcyclopentane-1,3-dione

• Inchi： 1S/C6H6O3/c7-3-4-5(8)1-2-6(4)9/h3-4H,1-2H2
• InChI Key： UKOCRARRKGSVNO-UHFFFAOYSA-N
• SMILES： O=C1CCC(C1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: -0.6
• Topological Polar Surface Area: 51.2